Cas no 860297-27-4 (2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE)

2-(BOC-Amino)-cyclopentanemethanamine is a protected amine derivative featuring a cyclopentane backbone with a Boc (tert-butoxycarbonyl) group and a primary amine functionality. This compound is valuable in organic synthesis, particularly in peptide and pharmaceutical chemistry, where selective amine protection is required. The Boc group provides stability under basic conditions and can be readily removed under acidic conditions, enabling controlled deprotection in multi-step syntheses. Its cyclopentane structure offers conformational rigidity, which can influence stereochemical outcomes in reactions. The compound is commonly used as an intermediate in the preparation of bioactive molecules, making it a useful building block for medicinal chemistry and drug development.

2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE structure

860297-27-4 structure

Product Name:2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE

CAS No:860297-27-4

MF:C₁₁H₂₂N₂O₂

MW:214.304583072662

MDL:MFCD21364671

CID:1849819

PubChem ID:72942848

Update Time:2025-08-05

2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE Chemical and Physical Properties

Names and Identifiers

- 2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE
- tert-butyl N-[2-(aminomethyl)cyclopentyl]carbamate
- HGRDDBPZHZEGNY-BDAKNGLRSA-N
- 860297-27-4
- D74267
- CS-0080998
- AKOS022179876
- tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate
- tert-Butyl ((1S,2R)-2-(aminomethyl)cyclopentyl)carbamate
- MFCD21364671
- Tert-butyl [(1S,2R)-2-(aminomethyl)cyclopentyl]carbamate
- TERT-BUTYL N-[(1S,2R)-2-(AMINOMETHYL)CYCLOPENTYL]CARBAMATE
- MDL： MFCD21364671
- Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(9)7-12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m1/s1
- InChI Key： HGRDDBPZHZEGNY-BDAKNGLRSA-N
- SMILES： O(C(C)(C)C)C(N[C@H]1CCC[C@@H]1CN)=O

Computed Properties

Exact Mass: 214.168
Monoisotopic Mass: 214.168
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4A^2
XLogP3: 1.7

Experimental Properties

LogP: 2.54320

2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D604281-1g	tert-butyl (1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	95%	1g	$2480	2024-08-03
eNovation Chemicals LLC	D604281-10g	tert-butyl (1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	95%	10g	$4950	2024-08-03
Chemenu	CM369213-1g	tert-Butyl ((1S,2R)-2-(aminomethyl)cyclopentyl)carbamate	860297-27-4	95%+	1g	$2000	2023-01-19
Aaron	AR01NI3X-1g	tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	97%	1g	$1714.00	2025-02-17
Aaron	AR01NI3X-500mg	tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	97%	500mg	$1072.00	2025-02-17
1PlusChem	1P01NHVL-100mg	tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	95%	100mg	$346.00	2024-04-21
1PlusChem	1P01NHVL-250mg	tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	95%	250mg	$713.00	2024-04-21
1PlusChem	1P01NHVL-10g	tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4		10g	$7305.00	2023-12-16
Aaron	AR01NI3X-100mg	tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	97%	100mg	$343.00	2025-02-17
Aaron	AR01NI3X-250mg	tert-butyl(1S,2R)-2-(aminomethyl)cyclopentylcarbamate	860297-27-4	97%	250mg	$686.00	2025-02-17

2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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3. An approach to biodegradable star polymeric architectures using disulfide coupling†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE

Comprehensive Overview of 2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE (CAS No. 860297-27-4): Properties, Applications, and Industry Insights

2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE (CAS No. 860297-27-4) is a specialized BOC-protected amine derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound features a cyclopentane backbone with a BOC (tert-butoxycarbonyl) protecting group, making it a versatile intermediate for peptide coupling, drug discovery, and chiral synthesis. Its molecular structure (C11H22N2O2) and stereochemical properties have garnered significant attention from researchers exploring novel bioactive molecules.

In recent years, the demand for high-purity chiral building blocks like 2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE has surged due to advancements in targeted drug delivery and small-molecule therapeutics. Industry trends show increased searches for "BOC-amine applications" and "CAS 860297-27-4 solubility," reflecting its relevance in optimizing reaction yields and green chemistry protocols. The compound’s stability under acidic conditions (via BOC deprotection) further enhances its utility in multistep syntheses.

From an SEO perspective, key queries such as "buy 2-(BOC-AMINO)-CYCLOPENTANEMETHANAMINE" and "860297-27-4 synthesis protocol" highlight commercial and academic interest. Analytical data reveals its compatibility with HPLC purification (typically >95% purity) and solubility in polar aprotic solvents like DMF or DMSO. Researchers also frequently inquire about "BOC vs. Fmoc protection" comparisons, where this compound’s selective deprotection advantages are often emphasized.

Environmental and regulatory considerations are increasingly shaping its use. The compound aligns with sustainable chemistry principles due to its minimal byproduct generation during BOC removal. Recent publications discuss its role in bioconjugation techniques for antibody-drug conjugates (ADCs), a hotspot in oncology research. Notably, its low toxicity profile (per OECD guidelines) makes it preferable for GMP-grade applications.

Future prospects for CAS 860297-27-4 include expanded use in asymmetric catalysis and protease inhibitor development. Patent analyses indicate growing IP filings involving its cyclopentane scaffold for metabolic disease therapeutics. As synthetic methodologies evolve, this compound remains a critical tool for addressing challenges in stereoselective synthesis and peptide mimetics design.